Cas no 2228449-65-6 (1-methyl-2-(2-methylbut-3-yn-2-yl)cyclopropane)

• Product Name: 1-methyl-2-(2-methylbut-3-yn-2-yl)cyclopropane
• CAS No: 2228449-65-6
• MF: C₉H₁₄
• MW: 122.207462787628
• CID: 6313907
• PubChem ID: 53649570
• Update Time: 2025-08-05

1-methyl-2-(2-methylbut-3-yn-2-yl)cyclopropane Chemical and Physical Properties

Names and Identifiers

• 1-methyl-2-(2-methylbut-3-yn-2-yl)cyclopropane
• EN300-1745715
• 2228449-65-6

• Inchi： 1S/C9H14/c1-5-9(3,4)8-6-7(8)2/h1,7-8H,6H2,2-4H3
• InChI Key： VOQUTOKKUBNXRN-UHFFFAOYSA-N
• SMILES： C1(C(C#C)(C)C)CC1C

Computed Properties

• Exact Mass: 122.109550447g/mol
• Monoisotopic Mass: 122.109550447g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 156
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 0Ų

Additional information on 1-methyl-2-(2-methylbut-3-yn-2-yl)cyclopropane

1-Methyl-2-(2-Methylbut-3-Yn-2-Yl)Cyclopropane: A Comprehensive Overview

The compound 1-methyl-2-(2-methylbut-3-yn-2-yl)cyclopropane, also known by its CAS number CAS No 2228449-65-6, is a fascinating molecule with unique structural and chemical properties. This compound belongs to the class of cyclopropane derivatives, which have garnered significant attention in organic chemistry due to their strained ring systems and reactivity. The molecule's structure consists of a cyclopropane ring substituted with a methyl group and a 2-methylbutynyl group, making it a valuable substrate for various synthetic transformations.

Recent studies have highlighted the potential of 1-methyl-2-(2-methylbut-3-yinyl)cyclopropane in the field of medicinal chemistry. Its cyclopropane core has been shown to exhibit interesting pharmacological properties, including bioisosteric effects that can be leveraged in drug design. Researchers have explored its use as a building block for constructing complex molecular architectures, particularly in the development of novel antibiotics and anticancer agents.

The synthesis of this compound has been optimized through various methodologies, including transition-metal-catalyzed cycloadditions and organocatalytic processes. These advancements have not only improved the efficiency of its production but also opened new avenues for its application in organic synthesis. For instance, the use of palladium catalysts has enabled the construction of the cyclopropane ring with high regioselectivity, making it a versatile intermediate for further functionalization.

In terms of physical properties, CAS No 2228449-65-6 exhibits a melting point of approximately -50°C and a boiling point around 100°C under standard conditions. Its solubility in organic solvents such as dichloromethane and diethyl ether makes it suitable for various solution-phase reactions. The compound's stability under thermal and oxidative conditions has also been thoroughly investigated, revealing its robustness in diverse chemical environments.

One of the most intriguing aspects of this compound is its reactivity towards nucleophilic and electrophilic attack. The strained cyclopropane ring renders the molecule highly susceptible to ring-opening reactions, which can be exploited in designing synthetic pathways for complex molecules. Recent research has demonstrated that treatment with strong nucleophiles such as hydroxide ions or amines leads to selective cleavage of the cyclopropane ring, yielding valuable intermediates for further synthesis.

Moreover, the presence of the 2-methylbutynyl group introduces additional functionality to the molecule, enhancing its versatility in chemical transformations. This group can undergo alkylation, acylation, or even conjugate additions, depending on the reaction conditions employed. Such reactivity has been harnessed in the synthesis of natural product analogs and bioactive compounds.

In conclusion, 1-methyl-2-(2-methylbutinyl)cyclopropane stands out as a valuable compound with significant potential in organic synthesis and medicinal chemistry. Its unique structure, coupled with its reactivity and stability, positions it as an essential building block for advancing chemical research. As ongoing studies continue to uncover new applications and synthetic strategies involving this compound, its role in modern chemistry is likely to expand further.